Cas no 1549500-06-2 (4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol
• CAS No: 1549500-06-2
• MF: C₁₀H₁₉N₃OS
• MW: 229.34236073494
• CID: 5295378
• PubChem ID: 115391197
• Update Time: 2025-05-19

4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol
• EN300-782094
• 1549500-06-2

• Inchi： 1S/C10H19N3OS/c1-3-4-5-6-9-11-12-10(15)13(9)7-8-14-2/h3-8H2,1-2H3,(H,12,15)
• InChI Key： UEOKBSUAGJIFHZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCCCC)N1CCOC

Computed Properties

• Exact Mass: 229.12488341g/mol
• Monoisotopic Mass: 229.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69Ų

Additional information on 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol

Introduction to 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol (CAS No. 1549500-06-2)

4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative, identified by its Chemical Abstracts Service (CAS) number 1549500-06-2, represents a fascinating class of molecules that exhibit a unique combination of structural features and functional properties. The compound’s molecular framework integrates a 1,2,4-triazole core, a well-documented scaffold in medicinal chemistry, with alkyl and alkoxy substituents that modulate its physicochemical behavior and biological activity.

The 1,2,4-triazole moiety is particularly noteworthy due to its prevalence in biologically active molecules, including antifungal agents, herbicides, and pharmaceuticals. Its three-membered ring structure imparts rigidity and electronic characteristics that can influence interactions with biological targets. In 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol, the presence of a thiol (-SH) functional group at the 3-position introduces reactivity that is highly relevant for further chemical derivatization and biological exploration. This thiol can participate in disulfide bond formation, metal chelation, or serve as a nucleophile in enzymatic reactions.

The alkyl substituents—specifically the pentyl group at the 5-position and the 2-methoxyethyl group at the 4-position—play critical roles in determining the compound’s solubility, metabolic stability, and binding affinity. The pentyl chain enhances hydrophobicity, potentially facilitating membrane penetration or interactions with lipophilic binding sites. Conversely, the 2-methoxyethyl group, an alkoxy substituent with an electron-donating methoxy group, can influence electronic distribution within the molecule and may contribute to its overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled deeper insights into the potential biological roles of such triazole derivatives. Studies suggest that compounds with similar structural motifs may exhibit antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The thiol group’s ability to engage in redox-sensitive interactions further broadens its therapeutic potential.

In light of these attributes, researchers have explored 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol as a lead compound for drug discovery initiatives. Its unique structural features make it an attractive candidate for modulating enzyme activity or inhibiting pathogenic processes. For instance, triazole-thiol hybrids have shown promise in targeting enzymes involved in inflammation or infectious diseases by leveraging both electrophilic and nucleophilic reactivity.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include cyclocondensation reactions to form the triazole ring followed by selective functionalization at the 3- and 5-positions. Advances in catalytic processes have improved yields and reduced byproduct formation, making large-scale production more feasible for research applications.

The pharmacological evaluation of 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol has been complemented by structural analog studies. By systematically varying substituents such as the length or nature of alkyl chains or replacing the thiol with other functional groups like sulfides or amides, researchers can dissect structure-activity relationships (SARs). These studies not only refine understanding of the compound’s mechanism but also guide future design iterations toward enhanced efficacy or selectivity.

From an industrial perspective, the commercial availability of high-purity CAS No. 1549500-06-2 facilitates its use in both academic research laboratories and pharmaceutical companies engaged in early-stage drug development. Suppliers specializing in fine chemicals ensure stringent quality control measures are met to support downstream applications such as high-throughput screening (HTS) or preclinical testing.

The role of computational tools like molecular dynamics simulations has become increasingly integral to understanding how 4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol interacts with biological targets at an atomic level. These simulations help predict binding modes and affinity for potential drug targets while minimizing experimental trial-and-error approaches—a critical consideration in modern drug discovery pipelines where cost efficiency is paramount.

Future directions for this compound may include exploring its potential as an intermediate for more complex derivatives via cross-coupling reactions or heterocycle transformations. Additionally，investigations into its stability under various storage conditions will be essential for ensuring reproducibility across different research groups worldwide.

In summary,4-(2-methoxyethyl)-5-pentyl-4H-1,2,4-triazole-3-thiol (CAS No. 1549500-06-2) stands out as a versatile scaffold with significant untapped potential across medicinal chemistry research programs worldwide。 Its unique combination of structural features—particularly its triazole core combined with functionalizable thiol groups—makes it an exciting candidate for further exploration into novel therapeutic agents targeting diverse disease states.